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Compound of Interest

Compound Name: 5-Bromonicotinoyl chloride

Cat. No.: B047046

CAS Number: 39620-02-5

This technical guide provides an in-depth overview of 5-Bromonicotinoyl chloride, a key
building block in pharmaceutical and agrochemical research. The document details its chemical
and physical properties, synthesis protocols, and its application in the development of bioactive
molecules, particularly as a precursor for kinase inhibitors. This guide is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Core Compound Data

5-Bromonicotinoyl chloride is a reactive acyl chloride derivative of nicotinic acid. The
presence of both a bromine atom and an acyl chloride group on the pyridine ring makes it a
versatile intermediate for a wide range of chemical transformations.[1]

Physicochemical Properties

The quantitative properties of 5-Bromonicotinoyl chloride are summarized in the table below,
compiled from various sources.
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Property Value Source(s)

CAS Number 39620-02-5 [21[31[41[5]

Molecular Formula CeHs3BrCINO [21[31[4]

Molecular Weight 220.45 g/mol [21[31[4]

Melting Point 72-74 °C [11[4116]

N , 265.4 + 25.0 °C (at 760

Boiling Point [11[4]1[6]
mmHg)

Density ~1.8 g/cm?3 [1114]
White to light yellow solid /

Appearance , [51[7]
crystalline powder
Sparingly soluble in water;

Solubility reacts with water. Soluble in [5]

various organic solvents.

Refractive Index

~1.59

[1]3]

Flash Point

114.3+23.2°C

[1]14]

Storage Temperature

2-8°C under inert gas

(Nitrogen or Argon)

[3][6]

Safety and Handling

5-Bromonicotinoyl chloride is classified as a corrosive substance that causes severe skin

burns and eye damage.[4][7][8][9] It is also highly sensitive to moisture and will hydrolyze.[1][3]

Therefore, it must be handled with extreme care under anhydrous conditions, preferably in a

fume hood and under an inert atmosphere.[1]

Key safety precautions include:

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[8][9]
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» Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or vapors.[4][8] Prevent

contact with skin and eyes.[4]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as water and strong bases.[7][9] The compound should be

stored under an inert atmosphere (e.g., nitrogen or argon).[3]

Synthesis and Experimental Protocols

The synthesis of 5-Bromonicotinoyl chloride is typically a two-step process starting from
nicotinic acid. The first step involves the bromination of the pyridine ring to produce 5-
bromonicotinic acid, which is then converted to the target acyl chloride in the second step.[1]
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Step 1: Bromination

Nicotinic Acid

Brz2, FeCls (cat.)
SOCIz, 70-120°C

5-Bromonicotinic Acid

SOCIz (excess)
DMF (cat.), Reflux

Step 2: Cglorination

5-Bromonicotinoyl Chloride

5-Bromonicotinoyl Chloride

Nucleophilic Acyl Substitution Cross-Coupling Reactions
(e.g., + R2NH) (e.g., Suzuki, Sonogashira)

\

\
\\\+ R-OH
A |

Ester Derivatives

Bioactive Molecules
(Kinase Inhibitors, Agrochemicals)

Amide Derivatives Aryl/Alkenyl/Alkynyl Pyridines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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